Cas no 2034529-94-5 (N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide)

• Product Name: N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide
• CAS No: 2034529-94-5
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 6136561
• PubChem ID: 92074651
• Update Time: 2025-08-05

N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034529-94-5
• N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]oxane-4-carboxamide
• F6454-2300
• AKOS026688603
• N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide
• N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}oxane-4-carboxamide

• Inchi： 1S/C18H27N3O2/c1-14-12-17(2-7-19-14)21-8-3-15(4-9-21)13-20-18(22)16-5-10-23-11-6-16/h2,7,12,15-16H,3-6,8-11,13H2,1H3,(H,20,22)
• InChI Key： OGQQFJMBNAXPRG-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2CCN(C3C=CN=C(C)C=3)CC2)=O)CC1

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Additional information on N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide

N-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide: A Comprehensive Overview

The compound N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide (CAS No: 2034529-94-5) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.

The molecular structure of this compound is characterized by a piperidine ring substituted with a 2-methylpyridine group and a tetrahydro-pyran carboxamide moiety. The piperidine ring, a six-membered saturated hydrocarbon, serves as a versatile scaffold for various functional groups, contributing to the compound's stability and bioavailability. The 2-methylpyridine substituent introduces aromaticity and electron-donating properties, which can enhance the molecule's interaction with biological targets.

Recent studies have highlighted the importance of tetrahydro-pyran carboxamides in medicinal chemistry, particularly in the design of bioactive molecules. The tetrahydro-pyran ring, a five-membered oxygen-containing heterocycle, provides additional flexibility and hydrogen bonding capabilities, making it an attractive component for drug-like molecules. The carboxamide group further enhances the molecule's solubility and ability to form hydrogen bonds with target proteins.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have shown that analogs of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The combination of aromatic and heterocyclic groups in its structure makes it suitable for applications in organic electronics and polymer chemistry. For example, derivatives of this compound have been used as building blocks for conducting polymers and organic semiconductors.

The synthesis of N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)tetrahydro-2H-pyran-4-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperidine ring through intramolecular cyclization, followed by substitution reactions to introduce the 2-methylpyridine group and the tetrahydro-pyran carboxamide moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological profile. Studies indicate that under specific conditions, it undergoes microbial degradation, minimizing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, N-((1-(2-methylpyridin-4-yll)piperidin - 4 - yl ) methyl ) tetrahydro - 2 H - pyran - 4 - carboxamide (CAS No: 2034529 - 94 - 5 ) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery and materials science, while ongoing research continues to uncover new potential uses for this fascinating compound.